Cas no 142784-66-5 (1,5-Pentanediol, 2-[bis(phenylmethyl)amino]-, (S)-)

• Product Name: 1,5-Pentanediol, 2-[bis(phenylmethyl)amino]-, (S)-
• CAS No: 142784-66-5
• MF: C₁₉H₂₅NO₂
• MW: 299.40730547905
• CID: 1312183
• PubChem ID: 16752441
• Update Time: 2025-04-20

1,5-Pentanediol, 2-[bis(phenylmethyl)amino]-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediol, 2-[bis(phenylmethyl)amino]-, (S)-
• (S)-2-(Dibenzylamino)-1,5-pentanediol
• (S)-2-(DIBENZYLAMINO)PENTANE-1,5-DIOL
• MFCD31803379
• E72469
• (2S)-2-(DIBENZYLAMINO)PENTANE-1,5-DIOL
• 142784-66-5

• Inchi： 1S/C19H25NO2/c21-13-7-12-19(16-22)20(14-17-8-3-1-4-9-17)15-18-10-5-2-6-11-18/h1-6,8-11,19,21-22H,7,12-16H2/t19-/m0/s1
• InChI Key： STMJXJLQFBAPTD-IBGZPJMESA-N
• SMILES： OC[C@H](CCCO)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.18865
• Monoisotopic Mass: 299.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7